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Compound of Interest

Compound Name:
Methyl 2-chloro-4,6-

dimethoxybenzoate

Cat. No.: B13672046

Get Quote

Executive Summary & Chemical Identity
Methyl 2-chloro-4,6-dimethoxybenzoate is a halogenated aromatic ester, frequently utilized

as an intermediate in the synthesis of agrochemicals (specifically sulfonylurea or pyrimidinyl

thiobenzoate herbicides).[1]

Unlike standard organic esters, the presence of the chlorine substituent on the aromatic ring

fundamentally alters its waste classification.[1] It must be managed as Halogenated Organic

Waste.[1] Misclassifying this compound into a non-halogenated stream can result in regulatory

fines (EPA/RCRA) and catastrophic damage to incinerator scrubbers due to the generation of

acidic gases (HCl) during combustion.
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Parameter Detail

Chemical Class Halogenated Benzoate Ester

Functional Groups
Ester (-COOCH₃), Methoxy (-OCH₃), Aryl

Chloride (-Cl)

Physical State Solid (typically off-white to crystalline powder)

Primary Hazards
Skin/Eye Irritant (H315, H319), Aquatic Toxicity

(Chronic)

Waste Stream
Halogenated Organic (Strict Segregation

Required)

RCRA Status
Not P-listed/U-listed, but regulated as

Toxic/Halogenated

The Segregation Imperative (The "Why")
Effective disposal relies on the Principle of Halogen Separation.[1]

Non-Halogenated Waste (e.g., Acetone, Methanol) is often used as fuel blending for cement

kilns.[1]

Halogenated Waste (containing Cl, F, Br, I) requires high-temperature incineration (>1100°C)

with specific acid-gas scrubbing systems to capture Hydrogen Chloride (HCl) and prevent

Dioxin formation.[1]

Critical Rule: If you dissolve Methyl 2-chloro-4,6-dimethoxybenzoate in a non-halogenated

solvent (like acetone), the entire mixture becomes Halogenated Waste.[1] Never dilute this

compound into the general organic waste stream.[1]

Decision Logic & Workflow
The following logic gate ensures the compound enters the correct waste stream based on its

physical state in your workflow.
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Waste Generation:
Methyl 2-chloro-4,6-dimethoxybenzoate
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Figure 1: Decision matrix for segregating halogenated benzoate esters.[1] Note that mixing this

compound with non-halogenated solvents forces the mixture into the halogenated stream.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Use this for expired shelf-stock, weighing boat residues, or failed reaction solids.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

solid waste drum.[1] Avoid glass for solids to prevent breakage during compaction.[1]

Bagging: Place the solid material inside a clear polyethylene bag before placing it in the

drum. This "double containment" prevents dust generation (inhalation hazard) when the

waste vendor opens the drum.[1]

Labeling:

Constituents: Write "Methyl 2-chloro-4,6-dimethoxybenzoate".

Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

State: Solid.[1][2]

Protocol B: Liquid Waste (Reaction Mixtures/Rinsate)
Use this for mother liquors, filtrates, or cleaning solvents.[1]

Stream Identification: Regardless of the solvent used (even if it is Ethanol), the presence of

the solute (the chloro-benzoate) mandates the Halogenated Waste carboy.[1]

Compatibility Check:

Ensure the waste container does not contain strong oxidizers (e.g., Nitric Acid) or strong

bases (e.g., Sodium Hydroxide > 10M).[1]

Chemistry Note: While benzoate esters are generally stable, high pH can hydrolyze the

ester, generating the free benzoate acid and methanol.[1] While not dangerous, it alters

the chemical profile.[1] Keep pH neutral (4-9) if possible.[1]
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Transfer: Pour waste into the carboy using a funnel. Close the latch immediately. Do not

leave funnels in open carboys (EPA violation).

Log Entry: Record the volume added on the waste tag immediately.

Spill Management & Emergency Response
Self-validating safety: If you cannot identify the spill, assume it is the most hazardous

component.[1]

Scenario Immediate Action Cleanup Material

Dry Powder Spill

1. Isolate area.2. Wear

N95/P100 mask (dust hazard).

[1]

Damp Paper Towels. Do not

dry sweep (creates dust).[1]

Place towels in solid waste.

Liquid Spill (<500mL)

1. Extinguish ignition

sources.2. Wear Nitrile gloves

(double gloved).[1]

Universal Absorbent Pads or

Vermiculite.[1] Treat used

absorbents as Halogenated

Solid Waste.[1]

Skin Contact

1. Remove contaminated

clothing.2.[1][2][3][4][5][6]

Wash with soap/water for 15

min.[1][2]

N/A - Seek medical attention if

irritation persists.[1][3][4]

References
U.S. Environmental Protection Agency (EPA).Hazardous Waste Management System:

Identification and Listing of Hazardous Waste.[1] 40 CFR Part 261.[1] (Defines

characteristics of hazardous waste and halogenated organic listings).

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Safety Data Sheets.[1] 29 CFR 1910.1200.[1][4] (Mandates accurate hazard communication

for downstream disposal).

National Institutes of Health (PubChem).Methyl 2-chloro-4,6-dimethoxybenzoate
Compound Summary.[1] (Used for functional group analysis and hazard prediction).[1]
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Stanford University EHS.Chemical Waste Segregation Guide. (Authoritative academic

standard for separating halogenated vs. non-halogenated solvents).[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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